Cas no 5537-76-8 (6-(4-Methoxyphenyl)-6-oxohexanoic Acid)
5537-76-8 structure
Product Name:6-(4-Methoxyphenyl)-6-oxohexanoic Acid
CAS No:5537-76-8
MF:C13H16O4
MW:236.263744354248
CID:943839
PubChem ID:12392951
Update Time:2025-04-19
6-(4-Methoxyphenyl)-6-oxohexanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-Methoxyphenyl)-6-oxohexanoic acid
- 6-(4-methoxy-phenyl)-6-oxo-hexanoic acid
- 6-(4-Methoxy-phenyl)-6-oxo-hexansaeure
- SCHEMBL2413943
- AKOS005829183
- EN300-133906
- 6-(4-METHOXYPHENYL)-6-OXOHEXANOICACID
- DTXSID20496067
- 5537-76-8
- DB-140188
- MS-21161
- G43190
- MFCD01311628
- delta-anisoylvaleric acid
- 6-(4-Methoxyphenyl)-6-oxohexanoic Acid
-
- MDL： MFCD01311628
- Inchi： 1S/C13H16O4/c1-17-11-8-6-10(7-9-11)12(14)4-2-3-5-13(15)16/h6-9H,2-5H2,1H3,(H,15,16)
- InChI Key： ATKKAJODCWFVDH-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)OC)CCCCC(=O)O
Computed Properties
- Exact Mass: 236.10500
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.60000
- LogP: 2.52290
6-(4-Methoxyphenyl)-6-oxohexanoic Acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
6-(4-Methoxyphenyl)-6-oxohexanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207109-1g |
6-(4-Methoxyphenyl)-6-oxohexanoic acid |
5537-76-8 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| Fluorochem | 207109-2g |
6-(4-Methoxyphenyl)-6-oxohexanoic acid |
5537-76-8 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207109-5g |
6-(4-Methoxyphenyl)-6-oxohexanoic acid |
5537-76-8 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| TRC | M229205-25mg |
6-(4-Methoxyphenyl)-6-oxohexanoic Acid |
5537-76-8 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M229205-50mg |
6-(4-Methoxyphenyl)-6-oxohexanoic Acid |
5537-76-8 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M229205-250mg |
6-(4-Methoxyphenyl)-6-oxohexanoic Acid |
5537-76-8 | 250mg |
$ 365.00 | 2022-06-04 | ||
| Key Organics Ltd | MS-21161-1G |
6-(4-Methoxyphenyl)-6-oxohexanoic acid |
5537-76-8 | >95% | 1g |
£388.00 | 2025-02-08 | |
| Key Organics Ltd | MS-21161-5G |
6-(4-Methoxyphenyl)-6-oxohexanoic acid |
5537-76-8 | >95% | 5g |
£1415.00 | 2025-02-08 | |
| Enamine | EN300-133906-0.05g |
6-(4-methoxyphenyl)-6-oxohexanoic acid |
5537-76-8 | 95% | 0.05g |
$88.0 | 2023-02-15 | |
| Enamine | EN300-133906-0.1g |
6-(4-methoxyphenyl)-6-oxohexanoic acid |
5537-76-8 | 95% | 0.1g |
$131.0 | 2023-02-15 |
6-(4-Methoxyphenyl)-6-oxohexanoic Acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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